Cas no 2228635-27-4 (tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate
• CAS No: 2228635-27-4
• MF: C₁₄H₁₇Cl₂NO₂
• MW: 302.196282148361
• CID: 6059182
• PubChem ID: 165677707
• Update Time: 2025-10-19

tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate
• 2228635-27-4
• tert-butyl N-[2-chloro-4-(3-chloroprop-1-en-2-yl)phenyl]carbamate
• EN300-1899470

• Inchi： 1S/C14H17Cl2NO2/c1-9(8-15)10-5-6-12(11(16)7-10)17-13(18)19-14(2,3)4/h5-7H,1,8H2,2-4H3,(H,17,18)
• InChI Key： FQVJXJYQARNJSO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C)CCl)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.0636342g/mol
• Monoisotopic Mass: 301.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate

Introduction to Tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate (CAS No. 2228635-27-4)

Tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228635-27-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and industrial applications. The unique structural features of this molecule, particularly the presence of chloro and ethylenic substituents, contribute to its intriguing chemical properties and potential utility in synthetic chemistry.

The molecular structure of Tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate consists of a phenyl ring substituted with a chloro group at the 2-position and an ethylenically unsaturated propyl chain at the 4-position, further modified by a carbamate moiety linked to a tert-butyl group. This arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of multiple chlorine atoms enhances its electrophilicity, facilitating various coupling reactions that are pivotal in drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of carbamate derivatives. The Tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate has been studied for its possible role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be exploited for therapeutic purposes. The tert-butyl group, known for its steric hindrance properties, may influence the compound's bioavailability and metabolic stability, making it an attractive candidate for further investigation.

The agrochemical sector has also shown interest in this compound due to its structural similarity to known herbicides and fungicides. The chloro substituents enhance its interaction with biological targets, potentially leading to novel formulations with improved efficacy against resistant strains of pests and pathogens. Additionally, the ethylenic unsaturation provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This versatility makes Tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate a promising candidate for developing next-generation agrochemicals.

From a synthetic chemistry perspective, Tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate serves as an excellent building block for constructing more complex scaffolds. The combination of chloro and ethylenic functionalities allows for diverse reaction pathways, including nucleophilic substitution, addition reactions, and cross-coupling processes. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive molecules. The tert-butyl carbamate group also provides stability under various reaction conditions while maintaining reactivity at other positions, making it a versatile intermediate in multi-step syntheses.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like Tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate for drug discovery. Molecular docking studies have been performed to evaluate its binding affinity to various protein targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. These simulations have provided valuable insights into the compound's potential pharmacological activity and have guided experimental design for further validation.

The environmental impact of pharmaceutical intermediates is another critical consideration when evaluating compounds like Tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yl)phenylcarbamate. While chlorinated compounds can offer enhanced biological activity, they also raise concerns about persistence and toxicity in aquatic ecosystems. Researchers are actively exploring strategies to minimize environmental footprint through green chemistry principles, such as designing biodegradable analogs or optimizing synthetic routes to reduce waste generation. These efforts ensure that the development of new chemical entities aligns with sustainable practices.

In conclusion, Tert-butyl N-2-chloro-4-(3-chloroprop-1-en-2-yI)phenyIcarbamate (CAS No. 2228635_27_4) represents a fascinating compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for developing novel therapeutics and sustainable agricultural solutions. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in addressing global challenges related to health and food security.